2-((S)-1-Benzyl-piperidin-3-ylamino)-ethanol

• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol
• SMILES: C1CC(CN(C1)CC2=CC=CC=C2)NCCO
• InChI: InChI=1S/C14H22N2O/c17-10-8-15-14-7-4-9-16(12-14)11-13-5-2-1-3-6-13/h1-3,5-6,14-15,17H,4,7-12H2/t14-/m0/s1
• InChIKey: LFAKEOCEKASBCZ-AWEZNQCLSA-N

2-((S)-1-Benzyl-piperidin-3-ylamino)-ethanol (CAS 1353996-58-3) is a chiral secondary amine belonging to the N-benzylpiperidine class. It features a benzyl-substituted piperidine core with an ethanolamine side chain at the 3-position.

2-((S)-1-Benzyl-piperidin-3-ylamino)-ethanol: A Defined Chiral Piperidine Building Block for Medicinal Chemistry

2-((S)-1-Benzyl-piperidin-3-ylamino)-ethanol (CAS 1353996-58-3) is a chiral secondary amine belonging to the N-benzylpiperidine class. It features a benzyl-substituted piperidine core with an ethanolamine side chain at the 3-position. The (S)-enantiomer is a defined chiral building block used in medicinal chemistry and asymmetric synthesis, with a molecular weight of 234.34 g/mol and molecular formula C14H22N2O . It is commercially available from multiple suppliers with purity specifications typically ranging from 95% to 98% .

Stereochemically defined (S)-enantiomer for asymmetric synthesis

Compatible with medicinal chemistry chiral building block workflows

Reported purity specifications support procurement review

Why Stereochemically Undefined 2-(1-Benzyl-piperidin-3-ylamino)-ethanol Cannot Substitute for the (S)-Enantiomer in Chiral Applications

The 2-((S)-1-Benzyl-piperidin-3-ylamino)-ethanol is a specific enantiomer with a defined chiral center at the piperidine nitrogen. Generic or stereochemically undefined analogs, such as the racemate or the unspecified stereoisomer (CAS 1094401-28-1), lack this stereochemical definition. In asymmetric synthesis and chiral drug discovery, the use of a defined enantiomer is critical for ensuring stereochemical fidelity, reproducible biological outcomes, and compliance with regulatory guidelines for chiral purity . Direct substitution with a racemate or undefined mixture can lead to variable or attenuated activity, altered pharmacokinetics, and potential off-target effects . Therefore, for research requiring chirally pure building blocks, the (S)-enantiomer is non-interchangeable with its stereochemically ambiguous counterparts.

Racemate or unspecified stereoisomer may not transfer stereochemical reproducibility in asymmetric synthesis

Stereochemical fidelity may shift when substituting with undefined or opposite enantiomer

Purity specification context may differ; higher-grade (S)-enantiomer not interchangeable with generic analog

Quantitative Differentiation of 2-((S)-1-Benzyl-piperidin-3-ylamino)-ethanol from Stereochemically Undefined and R-Enantiomer Analogs

Defined Stereochemistry: (S)-Enantiomer vs. Unspecified Stereoisomer (CAS 1094401-28-1)

2-((S)-1-Benzyl-piperidin-3-ylamino)-ethanol (CAS 1353996-58-3) is a defined (S)-enantiomer, whereas the analog 2-(1-Benzyl-piperidin-3-ylamino)-ethanol (CAS 1094401-28-1) is an unspecified stereoisomer, which may be a racemate or a mixture of undefined stereochemical composition. The use of a defined enantiomer is essential for stereocontrolled synthesis and for generating chirally pure drug candidates . The unspecified stereoisomer, while available at similar purity (97% ), does not guarantee the same stereochemical outcome in asymmetric reactions.

Stereochemical definition

Class-level

(S)-enantiomer vs. unspecified stereoisomer: defined chirality vs. undefined composition

Supports stereochemical-control context

Chiral purity critical for asymmetric outcomes; racemate or undefined mixture may introduce variability

Evidence Dimension	Stereochemical Definition
Target Compound Data	(S)-Enantiomer, CAS 1353996-58-3
Comparator Or Baseline	Unspecified Stereoisomer, CAS 1094401-28-1
Quantified Difference	Defined vs. Undefined stereochemistry
Conditions	Chiral purity is critical for asymmetric synthesis and drug development

Why This Matters

Procurement of a defined enantiomer ensures reproducible stereochemical outcomes and avoids the variability inherent in using undefined stereoisomeric mixtures.

Purity Specification Range: (S)-Enantiomer vs. Unspecified Stereoisomer

Commercially available 2-((S)-1-Benzyl-piperidin-3-ylamino)-ethanol is offered with a minimum purity specification of 95% from AKSci and 98% from Leyan . The unspecified stereoisomer (CAS 1094401-28-1) is offered with a minimum purity of 97% from Fluorochem and 95% from AKSci . The (S)-enantiomer is available at a higher purity grade (98%) which may be advantageous for sensitive applications requiring minimal impurities.

Purity specification

Specification review

95–98% (S)-enantiomer vs. 95–97% unspecified stereoisomer across vendors

Higher purity grade may support sensitive assay reproducibility

Vendor-specified minimum; batch verification recommended

Evidence Dimension	Minimum Purity Specification
Target Compound Data	95% (AKSci) to 98% (Leyan)
Comparator Or Baseline	Unspecified Stereoisomer: 97% (Fluorochem) , 95% (AKSci)
Quantified Difference	(S)-Enantiomer available at 98% purity; unspecified stereoisomer max 97%
Conditions	Commercial vendor specifications; actual batch purity may vary

Why This Matters

Higher purity specifications reduce the risk of confounding impurities in sensitive assays and provide greater confidence in experimental reproducibility.

Physical State and Handling: Liquid Form with Defined Storage Conditions

2-((S)-1-Benzyl-piperidin-3-ylamino)-ethanol is supplied as a liquid at ambient temperature and is recommended for storage at 2-8°C when sealed and dry . The unspecified stereoisomer analog is also a liquid with similar storage recommendations . This physical form facilitates accurate volumetric dispensing and reduces the need for dissolution prior to use in many synthetic protocols.

Physical form & storage

Reported

Liquid at ambient temperature; store sealed, dry, 2–8°C

Facilitates volumetric dispensing in lab workflows

Analogous storage conditions to unspecified isomer

Evidence Dimension	Physical Form and Storage
Target Compound Data	Liquid; store sealed, dry, 2-8°C
Comparator Or Baseline	Unspecified Stereoisomer: Liquid; store sealed, dry, 2-8°C
Quantified Difference	No significant difference; both are liquids with similar storage requirements
Conditions	Vendor technical datasheets

Why This Matters

The liquid state simplifies handling and dispensing in laboratory workflows, particularly for automated synthesis and high-throughput screening.

Hazard Classification: GHS07 Irritant with Precautionary Handling Requirements

2-((S)-1-Benzyl-piperidin-3-ylamino)-ethanol is classified with GHS07 hazard pictograms, indicating it is a skin, eye, and respiratory irritant . Hazard statements H315, H319, and H335 apply. The (R)-enantiomer (CAS 1354019-90-1) shares identical hazard classifications . This information is critical for laboratory safety protocols and for ensuring appropriate personal protective equipment (PPE) is used during handling.

Hazard classification

Supporting evidence

GHS07 irritant; H315, H319, H335

Informs laboratory safety protocol selection

Similar profile to (R)-enantiomer; standard PPE advised

Evidence Dimension	GHS Hazard Classification
Target Compound Data	GHS07 (Irritant); H315, H319, H335
Comparator Or Baseline	(R)-Enantiomer (CAS 1354019-90-1): GHS07; H302, H315, H319, H335
Quantified Difference	Similar hazard profile; both require standard irritant precautions
Conditions	Safety Data Sheet (SDS) information

Why This Matters

Understanding the hazard profile ensures compliance with occupational safety regulations and informs appropriate handling and disposal procedures in the laboratory.

Key Application Scenarios for 2-((S)-1-Benzyl-piperidin-3-ylamino)-ethanol Based on Quantitative Differentiation

Asymmetric Synthesis of Chiral Drug Candidates

The defined (S)-stereochemistry of 2-((S)-1-Benzyl-piperidin-3-ylamino)-ethanol makes it a valuable building block for the asymmetric synthesis of chiral pharmaceutical intermediates. Its use ensures the introduction of a specific chiral center, which is critical for the biological activity and patentability of many modern drug candidates. Substitution with a racemic or undefined stereoisomer would compromise stereochemical integrity and likely lead to variable or reduced efficacy .

Synthesis of Multitarget-Directed Ligands (MTDLs)

As a chiral piperidine derivative, this compound can serve as a scaffold for the development of multitarget-directed ligands, particularly in CNS drug discovery. The N-benzylpiperidine motif is a recognized pharmacophore for targets such as acetylcholinesterase (AChE) and σ1 receptors [1]. The (S)-enantiomer provides a defined starting point for structure-activity relationship (SAR) studies, enabling researchers to probe stereochemical effects on target engagement.

Chiral Resolution and Stereochemical Probe Studies

In medicinal chemistry campaigns, the (S)-enantiomer can be used as a stereochemical probe to elucidate the role of chirality in target binding. By comparing the activity of the (S)-enantiomer with its (R)-counterpart (CAS 1354019-90-1) or the racemate, researchers can determine the stereoselectivity of a biological target. This information is crucial for optimizing lead compounds and for understanding off-target interactions .

Preparation of Chiral Amine Derivatives for Catalysis

The compound's secondary amine and primary alcohol functionalities allow for further derivatization into chiral ligands for asymmetric catalysis. The (S)-enantiomer can be elaborated into chiral auxiliaries or organocatalysts, where its defined stereochemistry is essential for inducing high enantioselectivity in catalytic transformations .

Application

Selection Property

Validation Focus

Asymmetric synthesis research

Stereochemical definition

Enantiomeric purity review

CNS target-directed ligand studies

N-benzylpiperidine scaffold

Target engagement SAR interpretation

Stereochemical probe studies

Enantiomer pair comparison

Stereoselectivity review

Chiral ligand synthesis for catalysis

Secondary amine/primary alcohol derivatization

Enantioselectivity outcome

• [1] Crespan, E., et al. (2022). Synthesis of Aminoethyl-Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. ChemMedChem, 17(9), e202200035. DOI: 10.1002/cmdc.202200035. View Source